Cas no 934660-63-6 (benzyl N-(2R)-2-aminopropylcarbamate)

• Product Name: benzyl N-(2R)-2-aminopropylcarbamate
• CAS No: 934660-63-6
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• MDL: MFCD11112237
• CID: 2132129
• PubChem ID: 45072681
• Update Time: 2025-04-21

benzyl N-(2R)-2-aminopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• (R)-benzyl 2-aminopropylcarbamate
• Benzyl [(2R)-2-aminopropyl]carbamate
• benzyl N-(2R)-2-aminopropylcarbamate
• (R)-(2-Amino-propyl)-carbamic acid benzyl ester
• EN300-1703311
• SCHEMBL4431806
• MFCD11112237
• benzyl N-[(2R)-2-aminopropyl]carbamate
• (R)-benzyl (2-aminopropyl)carbamate
• (R)-benzyl2-aminopropylcarbamate
• 934660-63-6
• DB-371703
• R-1-N-CBZ-propane-1,2-diamine

• MDL： MFCD11112237
• Inchi： 1S/C11H16N2O2/c1-9(12)7-13-11(14)15-8-10-5-3-2-4-6-10/h2-6,9H,7-8,12H2,1H3,(H,13,14)/t9-/m1/s1
• InChI Key： HVQKTRVTQIMUEL-SECBINFHSA-N
• SMILES： O(C(NC[C@@H](C)N)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 208.121177757Da
• Monoisotopic Mass: 208.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.107